Cas no 1820665-16-4 (N-Ethyl-N-(3-nitrophenyl)methanesulfonamide)

• Product Name: N-Ethyl-N-(3-nitrophenyl)methanesulfonamide
• CAS No: 1820665-16-4
• CID: 4619222
• Update Time: 2025-10-22

N-Ethyl-N-(3-nitrophenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-Ethyl-N-(3-nitrophenyl)methanesulfonamide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-Ethyl-N-(3-nitrophenyl)methanesulfonamide

N-Ethyl-N-(3-nitrophenyl)methanesulfonamide: A Comprehensive Overview

N-Ethyl-N-(3-nitrophenyl)methanesulfonamide, also known by its CAS No. 1820665-16-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a methanesulfonamide group with an ethyl and a 3-nitrophenyl substituent. The methanesulfonamide group is a common motif in medicinal chemistry due to its stability and bioavailability, while the 3-nitrophenyl substituent introduces additional electronic and steric properties that can influence the compound's reactivity and biological activity.

Recent studies have highlighted the potential of N-Ethyl-N-(3-nitrophenyl)methanesulfonamide as a precursor or intermediate in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel antimicrobial agents and anticancer drugs. The nitrophenyl group, in particular, has been shown to enhance the compound's ability to interact with specific biological targets, such as enzymes and receptors, making it a valuable building block in drug design.

The synthesis of N-Ethyl-N-(3-nitrophenyl)methanesulfonamide typically involves a multi-step process that includes nucleophilic substitution and coupling reactions. The use of mild reaction conditions ensures the preservation of sensitive functional groups, while the incorporation of protecting groups helps to control the reactivity during intermediate steps. This approach not only enhances the yield but also improves the overall purity of the final product.

In terms of applications, N-Ethyl-N-(3-nitrophenyl)methanesulfonamide has found utility in various areas of chemical research. For example, it has been employed as a reagent in peptide synthesis, where its ability to activate carboxylic acids under mild conditions has proven advantageous. Additionally, this compound has been utilized in the construction of complex molecular frameworks, such as those required for natural product total synthesis.

From an analytical standpoint, N-Ethyl-N-(3-nitrophenyl)methanesulfonamide can be characterized using a range of techniques, including high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These methods provide critical insights into the compound's molecular structure and purity, ensuring its suitability for downstream applications.

Looking ahead, ongoing research into N-Ethyl-N-(3-nitrophenyl)methanesulfonamide is expected to uncover new avenues for its application in drug discovery and materials science. Its unique combination of functional groups positions it as a promising candidate for further exploration in these fields.